Cas no 1797647-94-9 (N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-bromopyridine-3-carboxamide)

• Product Name: N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-bromopyridine-3-carboxamide
• CAS No: 1797647-94-9
• MF: C₂₁H₂₀BrN₃O₃
• MW: 442.305804252625
• CID: 5950285
• PubChem ID: 71806837
• Update Time: 2025-10-28

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-bromopyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-bromopyridine-3-carboxamide
• N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-5-bromopyridine-3-carboxamide
• AKOS024559866
• N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-5-bromonicotinamide
• F6436-2613
• N-{[1-(1-BENZOFURAN-2-CARBONYL)PIPERIDIN-4-YL]METHYL}-5-BROMOPYRIDINE-3-CARBOXAMIDE
• 1797647-94-9

• Inchi： 1S/C21H20BrN3O3/c22-17-9-16(12-23-13-17)20(26)24-11-14-5-7-25(8-6-14)21(27)19-10-15-3-1-2-4-18(15)28-19/h1-4,9-10,12-14H,5-8,11H2,(H,24,26)
• InChI Key： MGUCQCOUDURSHP-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(NCC1CCN(C(C2=CC3C=CC=CC=3O2)=O)CC1)=O

Computed Properties

• Exact Mass: 441.06880g/mol
• Monoisotopic Mass: 441.06880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.4Ų

Additional information on N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-bromopyridine-3-carboxamide

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-bromopyridine-3-carboxamide (CAS No. 1797647-94-9): A Comprehensive Overview

N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-bromopyridine-3-carboxamide (CAS No. 1797647-94-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as BFCP for brevity, is characterized by its unique structural features, including a benzofuran moiety, a piperidine ring, and a brominated pyridine moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The synthesis of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-bromopyridine-3-carboxamide involves several intricate steps, including the formation of the benzofuran core, the coupling of the piperidine ring, and the bromination of the pyridine moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in various biological assays and preclinical studies.

One of the key areas of research involving BFCP is its potential as an inhibitor of specific protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes, including signal transduction, gene regulation, and apoptosis. Disrupting these interactions can have significant therapeutic effects in diseases such as cancer and neurodegenerative disorders. Studies have shown that BFCP selectively targets certain PPIs, thereby modulating signaling pathways involved in cell proliferation and survival.

In addition to its PPI inhibition properties, N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-bromopyridine-3-carboxamide has been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that BFCP can reduce inflammatory markers and alleviate symptoms in animal models of these diseases. The mechanism by which BFCP exerts its anti-inflammatory effects is thought to involve the modulation of cytokine production and immune cell activation.

The pharmacokinetic properties of BFCP have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. The compound's oral bioavailability is relatively high, and it has demonstrated good stability in plasma and tissues. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-bromopyridine-3-carboxamide in human subjects. Early-phase trials have shown promising results, with the compound demonstrating a favorable safety profile at therapeutic doses. Ongoing studies aim to further elucidate the optimal dosing regimens and identify potential side effects or drug interactions.

In conclusion, N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-5-bromopyridine-3-carboxamide (CAS No. 1797647-94-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.